Cas no 161796-11-8 (3-Fluoro-4-(methoxycarbonyl)benzoic acid)
3-Fluoro-4-(methoxycarbonyl)benzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and a methoxycarbonyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine substituent enhances reactivity and can influence the electronic properties of derived compounds, while the ester and carboxyl groups provide sites for further functionalization. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in cross-coupling reactions, esterifications, and as a building block for more complex molecular architectures.
161796-11-8 structure
Product Name:3-Fluoro-4-(methoxycarbonyl)benzoic acid
CAS No:161796-11-8
MF:C9H7FO4
MW:198.147886514664
MDL:MFCD20639684
CID:2123765
PubChem ID:59295087
Update Time:2025-05-27
3-Fluoro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(methoxycarbonyl)-3-fluorobenzoic acid
- 3-fluoro-4-(methoxycarbonyl)benzoic acid
- Methyl 4-carboxy-2-fluorobenzoate
- 1,4-Benzenedicarboxylic acid, 2-fluoro-, 1-methyl ester
- BHCZVQVKEQQOAN-UHFFFAOYSA-N
- 3-fluoro-4-methoxycarbonylbenzoic acid
- 2-Fluoroterephthalic acid 1-methyl ester
- AK00739557
- Z1982493958
- DTXSID401266770
- AS-43940
- EN300-112535
- Z1262515384
- CS-0132523
- SY139929
- 161796-11-8
- MFCD20639684
- AKOS026482370
- methyl 4-carboxyl-2-fluorobenzoate
- DB-331774
- 1-Methyl 2-fluoro-1,4-benzenedicarboxylate
- SCHEMBL1482927
- LGA79611
- 893-287-4
- DTXCID601697416
- 3-Fluoro-4-(methoxycarbonyl)benzoic acid
-
- MDL: MFCD20639684
- Inchi: 1S/C9H7FO4/c1-14-9(13)6-3-2-5(8(11)12)4-7(6)10/h2-4H,1H3,(H,11,12)
- InChI Key: BHCZVQVKEQQOAN-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C(=O)OC
Computed Properties
- Exact Mass: 198.03283686g/mol
- Monoisotopic Mass: 198.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6
3-Fluoro-4-(methoxycarbonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SN747-250mg |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95+% | 250mg |
1738CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SN747-100mg |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95+% | 100mg |
793CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SN747-1g |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95+% | 1g |
2340.0CNY | 2021-07-10 | |
| Alichem | A019099555-10g |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95% | 10g |
2,010.00 USD | 2021-06-17 | |
| Alichem | A019099555-25g |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95% | 25g |
3,484.00 USD | 2021-06-17 | |
| Alichem | A019099555-100g |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95% | 100g |
7,959.60 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SN747-200mg |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95+% | 200mg |
917.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SN747-50mg |
3-Fluoro-4-(methoxycarbonyl)benzoic acid |
161796-11-8 | 95+% | 50mg |
458.0CNY | 2021-07-10 | |
| TRC | F593933-2.5mg |
3-fluoro-4-(methoxycarbonyl)benzoic Acid |
161796-11-8 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F593933-5mg |
3-fluoro-4-(methoxycarbonyl)benzoic Acid |
161796-11-8 | 5mg |
$ 70.00 | 2022-06-02 |
3-Fluoro-4-(methoxycarbonyl)benzoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
161796-11-8 (3-Fluoro-4-(methoxycarbonyl)benzoic acid) Related Products
- 586374-04-1(2-Fluoro-3-methylbenzoic acid methyl ester)
- 362601-90-9(Methyl 2,5-difluorobenzoate)
- 952480-00-1(Methyl 2,5-difluoro-3-formylbenzoate)
- 2967-93-3(Methyl 2-fluoro-5-methylbenzoate)
- 85070-58-2(Methyl 2-fluoro-4-formylbenzoate)
- 5292-47-7(Dimethyl 2-fluoroterephthalate)
- 394-35-4(Methyl 2-fluorobenzoate)
- 914301-44-3(2-Fluoro-3-(methoxycarbonyl)benzoic acid)
- 5292-51-3(1,4-Benzenedicarboxylicacid, 2,5-difluoro-, 1,4-dimethyl ester)
- 74733-25-8(Methyl 3-fluoro-4-formylbenzoate)
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